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Abstract
Propylbenzene (C₉H₁₂) is an aromatic hydrocarbon characterized by a propyl group attached

to a benzene ring.[1] This colorless liquid serves as a nonpolar organic solvent and a versatile

intermediate in organic synthesis.[1][2] Its applications span various industries, including textile

dyeing and printing, and the manufacturing of specialty chemicals like methylstyrene.[1][2] This

document provides a comprehensive overview of the chemical and physical properties of

propylbenzene, its molecular structure, and relevant safety and handling information, tailored

for a technical audience in research and development.

Chemical Structure and Identification
Propylbenzene, also known as 1-phenylpropane or isocumene, is an alkylbenzene.[3][4] The

molecule consists of a linear three-carbon propyl group bonded to a phenyl ring.[5] Its

structural isomer, cumene (isopropylbenzene), is more common.[1]

// Benzene Ring C1 [label="C"]; C2 [label="C", pos="1.5,0!"]; C3 [label="C", pos="2.25,-1.3!"];

C4 [label="C", pos="1.5,-2.6!"]; C5 [label="C", pos="0,-2.6!"]; C6 [label="C", pos="-0.75,-1.3!"];

// Propyl Group C7 [label="CH₂", pos="-2.2, -1.3!"]; C8 [label="CH₂", pos="-3.2, -1.3!"]; C9

[label="CH₃", pos="-4.2, -1.3!"];
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// Bonds C1 -- C2 [label="", color="#202124"]; C2 -- C3 [label="", color="#202124"]; C3 -- C4

[label="", color="#202124"]; C4 -- C5 [label="", color="#202124"]; C5 -- C6 [label="",

color="#202124"]; C6 -- C1 [label="", color="#202124"]; C6 -- C7 [label="", color="#202124"];

C7 -- C8 [label="", color="#202124"]; C8 -- C9 [label="", color="#202124"];

// Aromaticity (approximated with alternating double bonds) C1 -- C2 [style=double,

color="#202124"]; C3 -- C4 [style=double, color="#202124"]; C5 -- C6 [style=double,

color="#202124"]; } Caption: 2D structure of the Propylbenzene molecule.

Table 1: Compound Identification
Identifier Value

IUPAC Name Propylbenzene[6]

Synonyms
n-Propylbenzene, 1-Phenylpropane,

Isocumene[3][7]

CAS Number 103-65-1[1]

EC Number 203-132-9[1]

UN Number 2364[1]

Molecular Formula C₉H₁₂[1]

InChI Key ODLMAHJVESYWTB-UHFFFAOYSA-N[3]

SMILES CCCC1=CC=CC=C1[1]

Physicochemical Properties
Propylbenzene is a colorless liquid with a characteristic sweet, aromatic odor.[5] It is less

dense than water and its vapors are heavier than air.[3][6]

Table 2: General Physical and Chemical Properties
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Property Value

Molecular Weight 120.19 g/mol [8]

Appearance Colorless liquid[1]

Density 0.862 g/mL at 25 °C[9]

Boiling Point 159 °C[9]

Melting Point -99 °C[9]

Vapor Density 4.14 (vs air)[3]

Vapor Pressure 2 mmHg at 20 °C[3]

Refractive Index n20/D 1.491[3]

LogP (Octanol/Water Partition Coefficient) 3.69[6]

Henry's Law Constant 1.05 x 10⁻² atm-cu m/mol at 25 °C[6]

Solubility
Propylbenzene's non-polar nature dictates its solubility characteristics. It is practically

insoluble in water but is miscible with many common organic solvents.[5]

Table 3: Solubility Data
Solvent Solubility

Water 23.4 mg/L at 25 °C[6]

Organic Solvents
Miscible with alcohol, ether, acetone, benzene,

and petroleum ether

Spectral Data
Spectroscopic data is crucial for the identification and characterization of propylbenzene. Key

spectral information is available through various databases.

Table 4: Spectroscopic Information
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Technique Data Reference

Mass Spectrum (EI)
National Institute of Standards and Technology

(NIST)[7]

¹H NMR
Sadtler Research Laboratories Spectral

Collection[6]

¹³C NMR Available in spectral databases[10]

Infrared (IR) Spectrum
National Institute of Standards and Technology

(NIST)[7]

UV/Visible Spectrum
National Institute of Standards and Technology

(NIST)[10]

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis and analysis of

propylbenzene are proprietary or published in specialized literature not accessible through

general searches, the fundamental methodologies are well-established in organic chemistry.

Synthesis
A common laboratory-scale synthesis of n-propylbenzene can be achieved via a Grignard

reaction.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5%2C7-8H%2C2%2C6H2%2C1H3
https://pubchem.ncbi.nlm.nih.gov/compound/Propylbenzene
https://wap.guidechem.com/dictionary/en/103-65-1.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5%2C7-8H%2C2%2C6H2%2C1H3
https://wap.guidechem.com/dictionary/en/103-65-1.html
https://www.benchchem.com/product/b089791?utm_src=pdf-body
https://www.benchchem.com/product/b089791?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Propylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Steps

Product

Benzyl Chloride

Formation of Grignard Reagent
(Benzylmagnesium chloride)

Magnesium Diethyl Sulfate

Reaction with Diethyl Sulfate

n-Propylbenzene

Click to download full resolution via product page

Methodology Overview:

Grignard Reagent Formation: Benzyl chloride is reacted with magnesium turnings in an

anhydrous ether solvent (e.g., diethyl ether or THF) to form benzylmagnesium chloride.

Alkylation: The prepared Grignard reagent is then reacted with diethyl sulfate. The benzyl

nucleophile attacks the electrophilic ethyl group, followed by a second alkylation to form the

propyl chain.

Work-up and Purification: The reaction mixture is quenched with a weak acid (e.g., aqueous

ammonium chloride) to destroy any unreacted Grignard reagent. The organic layer is then

separated, washed, dried, and the propylbenzene product is isolated and purified, typically

by fractional distillation.
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Analytical Characterization
The identity and purity of propylbenzene are typically confirmed using standard analytical

techniques.

Gas Chromatography (GC): GC is used to determine the purity of propylbenzene. A sample

is vaporized and passed through a capillary column. The retention time is characteristic of

the compound, and the peak area corresponds to its concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure. The chemical shifts, splitting patterns, and integration of

the peaks provide detailed information about the arrangement of protons and carbon atoms

in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

The spectrum of propylbenzene will show characteristic absorption bands for aromatic C-H

bonds and the benzene ring.

Reactivity and Chemical Pathways
As an alkylbenzene, propylbenzene's reactivity is characterized by reactions of the aromatic

ring and the propyl side chain. It is stable under normal conditions but is incompatible with

strong oxidizing agents.[11]

Electrophilic Aromatic Substitution: The benzene ring can undergo reactions such as

nitration, halogenation, sulfonation, and Friedel-Crafts alkylation/acylation. The propyl group

is an ortho-, para-directing activator.

Side-Chain Oxidation: The benzylic position (the carbon atom attached to the benzene ring)

is susceptible to oxidation. Strong oxidizing agents can oxidize the propyl group to a

carboxylic acid (benzoic acid).

Combustion: Propylbenzene is flammable and will combust in the presence of an ignition

source to produce carbon dioxide and water.[12]

Propylbenzene is primarily used as a solvent and a chemical intermediate and is not typically

associated with specific biological signaling pathways in the context of drug development.
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Safety and Handling
Propylbenzene is a flammable liquid and presents moderate health hazards.[1] Proper safety

precautions are essential when handling this chemical.

Table 5: Hazard and Safety Information
Hazard Category Description

Flammability

Flammable liquid and vapor. Flash point is

approximately 30 °C (86 °F).[12] Vapors can

form explosive mixtures with air.[12]

Health Hazards

May be harmful if inhaled, ingested, or absorbed

through the skin.[6] Causes respiratory tract

irritation.[12] May be fatal if swallowed and

enters airways (aspiration hazard).

Environmental Hazards Toxic to aquatic life with long-lasting effects.

Handling and Storage Recommendations:

Keep away from heat, sparks, and open flames.[12]

Store in a cool, dry, well-ventilated area in a tightly closed container.[12]

Use in a well-ventilated area or with local exhaust ventilation.[12]

Ground and bond containers when transferring material to prevent static discharge.[12]

Wear appropriate personal protective equipment (PPE), including solvent-resistant gloves,

safety goggles, and a face shield.[13]

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[12]
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Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least 15

minutes.[12]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

eyelids. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089791#propylbenzene-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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